Cas no 1884203-48-8 (CC1(CC=C(CO1)C(=O)OC)C)

CC1(CC=C(CO1)C(=O)OC)C structure
CC1(CC=C(CO1)C(=O)OC)C structure
Product Name:CC1(CC=C(CO1)C(=O)OC)C
CAS No:1884203-48-8
MF:C9H14O3
MW:170.205663204193
CID:6238185
PubChem ID:118902469
Update Time:2025-07-01

CC1(CC=C(CO1)C(=O)OC)C Chemical and Physical Properties

Names and Identifiers

    • CC1(CC=C(CO1)C(=O)OC)C
    • 1884203-48-8
    • methyl 6,6-dimethyl-2,5-dihydropyran-3-carboxylate
    • methyl 6,6-dimethyl-5,6-dihydro-2H-pyran-3-carboxylate
    • SCHEMBL17541038
    • EN300-6482799
    • Inchi: 1S/C9H14O3/c1-9(2)5-4-7(6-12-9)8(10)11-3/h4H,5-6H2,1-3H3
    • InChI Key: MWQVTOYMGMRQEY-UHFFFAOYSA-N
    • SMILES: O1CC(C(=O)OC)=CCC1(C)C

Computed Properties

  • Exact Mass: 170.094294304g/mol
  • Monoisotopic Mass: 170.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 35.5Ų

CC1(CC=C(CO1)C(=O)OC)C Pricemore >>

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Additional information on CC1(CC=C(CO1)C(=O)OC)C

Chemical Compound CAS No. 1884203-48-8: A Comprehensive Overview

The chemical compound with CAS No. 1884203-48-8, commonly referred to as CC1(CC=C(CO1)C(=O)OC)C, is a fascinating molecule with a diverse range of applications and properties. This compound has garnered significant attention in recent years due to its unique structure and potential uses in various industries. In this article, we will delve into the details of its chemical structure, synthesis methods, applications, and the latest research findings.

Chemical Structure and Properties

The molecular formula of CC1(CC=C(CO1)C(=O)OC)C is C10H16O3, with a molecular weight of 192.23 g/mol. Its structure consists of a cyclohexene ring substituted with an ester group and a methyl group. The presence of the ester group contributes to its solubility in organic solvents, making it suitable for various chemical reactions. Recent studies have highlighted the stability of this compound under different pH conditions, which is crucial for its application in pharmaceuticals and cosmetics.

Synthesis Methods

The synthesis of CC1(CC=C(CO1)C(=O)OC)C involves a multi-step process that typically begins with the preparation of the cyclohexene derivative. One of the most efficient methods reported in recent literature involves the use of acid-catalyzed cyclization followed by esterification. Researchers have also explored green chemistry approaches to minimize environmental impact, such as using biodegradable catalysts and reducing reaction time. These advancements have significantly improved the yield and purity of the compound.

Applications in Industry

CC1(CC=C(CO1)C(=O)OC)C finds extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to form stable complexes with metal ions has made it valuable in drug delivery systems. Additionally, this compound is employed in the production of high-performance polymers due to its excellent thermal stability and mechanical properties.

In the cosmetics industry, CC1(CC=C(CO1)C(=O)OC)C is used as a stabilizer and emulsifier in skincare products. Its mild nature makes it suitable for sensitive skin formulations. Recent studies have also explored its potential as a natural fragrance component, leveraging its pleasant aroma profile.

Recent Research Findings

Recent research has focused on enhancing the bioavailability of CC1(CC=C(CO1)C(=O)OC)C for pharmaceutical applications. Scientists have developed novel encapsulation techniques that improve its absorption rate in the human body, making it more effective as a therapeutic agent.

In materials science, researchers have investigated the use of this compound in creating biodegradable plastics. The results show promising degradation rates under controlled environmental conditions, contributing to sustainable packaging solutions.

Furthermore, studies on the environmental impact of CC1(CC=C(CO1)C(=O)OC))C have revealed its low toxicity to aquatic life, making it an eco-friendly choice for industrial applications.

Conclusion

CAS No. 1884203-48-8 or CC1(CC=C(CO1)C(=O)OC))C stands out as a versatile compound with vast potential across multiple sectors. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemistry. As research continues to uncover new possibilities, this compound is expected to play an even more significant role in shaping future innovations.

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